5-[4-(benzyloxy)phenyl]-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

• IUPAC Name: 5-(4-phenylmethoxyphenyl)-7-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• InChI: InChI=1S/C19H14F3N5O/c20-19(21,22)16-10-15(24-18-25-17(23)26-27(16)18)13-6-8-14(9-7-13)28-11-12-4-2-1-3-5-12/h1-10H,11H2,(H2,23,26)
• InChI Key: AQKZZMOTYGQRRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=NC4=NC(=NN4C(=C3)C(F)(F)F)N
• Molecular Formula: C19H14F3N5O
• Molecular Weight: 385.3 g/mol

Description

The compound “5-[4-(benzyloxy)phenyl]-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine” belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines. This class of compounds has been found to be versatile in drug design due to their structural similarities with the purine ring. They have been proposed as possible surrogates of the purine ring.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines involves a series of modifications on the [1,2,4]triazolo[1,5-a]pyrimidine scaffold by introducing functional groups into the C-2 and C-7 positions. The structures of these compounds are confirmed by IR, 1 H-NMR, MS and elemental analysis.

Molecular Structure Analysis

The structure of the [1,2,4]triazolo[1,5-a]pyrimidine scaffold is relatively simple. Depending on the choice of substituents, the [1,2,4]triazolo[1,5-a]pyrimidine ring has been described as a potentially viable bio-isostere of the carboxylic acid functional group and of the N-acetyl fragment of ε-N-acetylated lysine.

Chemical Reactions Analysis

The [1,2,4]triazolo[1,5-a]pyrimidine heterocycle has found numerous applications in medicinal chemistry. It has been used in the synthesis of various biologically active compounds.

Future Directions

The [1,2,4]triazolo[1,5-a]pyrimidine scaffold has proved to be a versatile scaffold with applications beyond isosteric replacement strategies, often resulting in the identification of biologically active compounds with favorable ADME-PK properties. This suggests that further exploration and development of [1,2,4]triazolo[1,5-a]pyrimidines, including “5-[4-(benzyloxy)phenyl]-7-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine”, could be a promising direction for future research.